Cas no 1251593-58-4 (N-(4-chlorophenyl)methyl-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine-3-carboxamide)

• Product Name: N-(4-chlorophenyl)methyl-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine-3-carboxamide
• CAS No: 1251593-58-4
• MF: C₁₈H₁₇ClN₄O
• MW: 340.806782484055
• CID: 5920786
• PubChem ID: 49665802
• Update Time: 2025-10-28

N-(4-chlorophenyl)methyl-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-chlorophenyl)methyl]-6-(3,5-dimethylpyrazol-1-yl)pyridine-3-carboxamide
• 1251593-58-4
• AKOS021896362
• N-(4-chlorobenzyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)nicotinamide
• N-[(4-chlorophenyl)methyl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine-3-carboxamide
• F3406-8181
• N~3~-(4-chlorobenzyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)nicotinamide
• N-(4-chlorophenyl)methyl-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine-3-carboxamide

• Inchi： 1S/C18H17ClN4O/c1-12-9-13(2)23(22-12)17-8-5-15(11-20-17)18(24)21-10-14-3-6-16(19)7-4-14/h3-9,11H,10H2,1-2H3,(H,21,24)
• InChI Key： XQSYJMPPIUUOOZ-UHFFFAOYSA-N
• SMILES： C1=NC(N2C(C)=CC(C)=N2)=CC=C1C(NCC1=CC=C(Cl)C=C1)=O

Computed Properties

• Exact Mass: 340.1090889g/mol
• Monoisotopic Mass: 340.1090889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 59.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on N-(4-chlorophenyl)methyl-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine-3-carboxamide

N-(4-Chlorophenyl)methyl-6-(3,5-Dimethyl-1H-Pyrazol-1-yl)Pyridine-3-Carboxamide: A Comprehensive Overview

The compound N-(4-chlorophenyl)methyl-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine-3-carboxamide (CAS No. 1251593-58-4) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a pyridine ring, a pyrazole moiety, and a carboxamide group. The presence of these functional groups makes it a versatile compound with unique chemical properties.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and agrochemicals. The pyridine ring in this compound serves as a critical structural element, contributing to its stability and reactivity. The pyrazole moiety, on the other hand, is known for its ability to act as a hydrogen bond donor or acceptor, enhancing the compound's bioavailability and interaction with biological targets. The carboxamide group further adds to the molecule's versatility by providing additional sites for chemical modification and functionalization.

One of the most notable aspects of this compound is its synthesis process. Researchers have developed efficient methods to synthesize N-(4-chlorophenyl)methyl-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine-3-carboxamide using advanced catalytic systems and green chemistry principles. These methods not only ensure high yields but also minimize environmental impact, aligning with current sustainability goals in the chemical industry.

The application of this compound spans across multiple domains. In the pharmaceutical sector, it has shown promise as a potential lead compound for anti-inflammatory and antitumor agents. Its ability to modulate key biological pathways makes it an attractive candidate for drug development. Additionally, in agrochemistry, this compound has demonstrated efficacy as a herbicide and fungicide, offering a sustainable solution for crop protection.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular docking studies have revealed its potential to bind to specific protein targets with high affinity, suggesting its role in therapeutic interventions. Furthermore, spectroscopic analyses have provided insights into its electronic structure and conformational flexibility, which are crucial for optimizing its pharmacokinetic properties.

In terms of environmental impact, studies have shown that N-(4-chlorophenyl)methyl-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine-3-carboxamide exhibits low toxicity to non-target organisms when used at recommended levels. This makes it an eco-friendly alternative to traditional chemicals in agricultural applications. However, further research is needed to fully assess its long-term environmental effects and degradation pathways.

Looking ahead, the development of novel analogs of this compound holds great promise for expanding its utility in various fields. By modifying the substituents on the pyridine and pyrazole rings, chemists can tailor the molecule's properties to suit specific applications. For instance, introducing electron-withdrawing groups could enhance its stability and bioavailability, while electron-donating groups might improve its solubility.

In conclusion, N-(4-chlorophenyl)methyl-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine-3-carboxamide (CAS No. 1251593-58-) represents a cutting-edge compound with immense potential in both pharmaceutical and agrochemical industries. Its unique structure, combined with advancements in synthesis and application techniques, positions it as a key player in future innovations within these sectors.